![molecular formula C11H13F2NO B7771680 N,N-diethyl-2,5-difluorobenzamide CAS No. 131401-55-3](/img/structure/B7771680.png)
N,N-diethyl-2,5-difluorobenzamide
Overview
Description
“N,N-diethyl-2,5-difluorobenzamide” is a chemical compound with the linear formula C11H13F2NO . Its CAS Number is 131401-55-3 and its molecular weight is 213.229 .
Molecular Structure Analysis
The molecular structure of “N,N-diethyl-2,5-difluorobenzamide” is represented by the linear formula C11H13F2NO .Physical And Chemical Properties Analysis
The physical and chemical properties of “N,N-diethyl-2,5-difluorobenzamide” are not explicitly mentioned in the search results .Scientific Research Applications
Hydrogen Bonding Studies : N,N-diethyl-2,5-difluorobenzamide has been used in hydrogen bonding studies, particularly in its interactions with thioacetamide. The studies used near-infrared absorption spectroscopy to understand the thermodynamics of the interactions and the role of substituents in hydrogen bond formation (Choi et al., 1996).
Understanding Aggregation and Disorder : Research has been conducted on a range of N-(difluorophenyl)benzamides and N-(phenyl)difluorobenzamides to understand the role of fluorine in aggregation and complex C–F/C–H disorder in a series of twelve isomers. This included studies on short C–H⋯F interactions involving the 2,5-difluorobenzene group, demonstrating promising effects of 2,5-difluorobenzene for shorter C–H⋯F contacts than normally expected (Mocilac et al., 2016).
Insect Repellency Studies : In the context of repellency, N,N-diethyl-2,5-difluorobenzamide is structurally similar to some known repellents like N,N-diethyl-3-methylbenzamide (DEET). The behavioral and toxicological responses of insects to these repellents have been studied to understand the effectiveness and potential toxicological implications of using such compounds as insect repellents (Alzogaray, 2015).
Intramolecular Interactions Studies : The compound has been part of investigations into intramolecular interactions, such as hydrogen bonding equilibrium and internal rotation, to understand the complex nature of competitive interactions with the environment in different solvents (Majewska et al., 2009).
Pharmacokinetics and Safety : While not directly involving N,N-diethyl-2,5-difluorobenzamide, similar compounds like N,N-diethyl-3-methylbenzamide have been studied extensively for their pharmacokinetics, formulation, and safety, highlighting the importance of understanding these aspects when considering related compounds for applications such as insect repellents (Qiu et al., 1998).
Mechanism of Action
Safety and Hazards
“N,N-diethyl-2,5-difluorobenzamide” is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . It’s recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area .
Future Directions
properties
IUPAC Name |
N,N-diethyl-2,5-difluorobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2NO/c1-3-14(4-2)11(15)9-7-8(12)5-6-10(9)13/h5-7H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JEEJMEMWBHLCKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=C(C=CC(=C1)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901299760 | |
Record name | N,N-Diethyl-2,5-difluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901299760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-2,5-difluorobenzamide | |
CAS RN |
131401-55-3 | |
Record name | N,N-Diethyl-2,5-difluorobenzamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=131401-55-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N,N-Diethyl-2,5-difluorobenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901299760 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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